Cas no 886883-34-7 (2-(chloromethyl)-3-methoxyprop-1-ene)

• Product Name: 2-(chloromethyl)-3-methoxyprop-1-ene
• CAS No: 886883-34-7
• MF: C₅H₉ClO
• MW: 120.577360868454
• MDL: MFCD19233972
• CID: 4294897
• PubChem ID: 51031450
• Update Time: 2025-06-14

2-(chloromethyl)-3-methoxyprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 3-chloro-2-(methoxymethyl)-
• 2-methoxymethylallyl chloride
• 2-(chloromethyl)-3-methoxyprop-1-ene
• AKOS006383327
• EN300-1984168
• 886883-34-7

• MDL： MFCD19233972
• Inchi： 1S/C5H9ClO/c1-5(3-6)4-7-2/h1,3-4H2,2H3
• InChI Key： IKLYZTSFOHVKLK-UHFFFAOYSA-N
• SMILES： C=C(COC)CCl

Computed Properties

• Exact Mass: 120.0341926Da
• Monoisotopic Mass: 120.0341926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(chloromethyl)-3-methoxyprop-1-ene

Recent Advances in the Application of 2-(Chloromethyl)-3-methoxyprop-1-ene (CAS: 886883-34-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(chloromethyl)-3-methoxyprop-1-ene (CAS: 886883-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug synthesis and bioconjugation. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and emerging applications in medicinal chemistry.

Recent studies have demonstrated the efficacy of 2-(chloromethyl)-3-methoxyprop-1-ene as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the reactive chloromethyl and methoxy groups, make it an attractive building block for the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry reported its successful application in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapy.

In the realm of bioconjugation chemistry, 2-(chloromethyl)-3-methoxyprop-1-ene has emerged as a valuable tool for protein modification. Researchers have exploited its electrophilic nature to develop site-specific labeling strategies for antibodies and other therapeutic proteins. A recent breakthrough published in Bioconjugate Chemistry (2024) demonstrated its use in creating stable protein-drug conjugates with improved pharmacokinetic properties, opening new avenues for antibody-drug conjugate (ADC) development.

The compound's mechanism of action has been further elucidated through computational and experimental studies. Density functional theory (DFT) calculations have provided insights into its reactivity patterns, while mass spectrometry analyses have confirmed its selective reactivity with nucleophilic residues in biological systems. These findings, published in ACS Chemical Biology (2023), have important implications for rational drug design and chemical biology probe development.

From a safety and regulatory perspective, recent toxicological assessments of 2-(chloromethyl)-3-methoxyprop-1-ene have been conducted to evaluate its potential for pharmaceutical applications. While the compound shows promise as a synthetic intermediate, studies emphasize the need for proper handling due to its reactive nature. Current Good Manufacturing Practice (cGMP) compliant synthetic routes incorporating this compound are under development, as reported in Organic Process Research & Development (2024).

Looking forward, the unique properties of 2-(chloromethyl)-3-methoxyprop-1-ene position it as a valuable asset in the medicinal chemist's toolkit. Ongoing research is exploring its applications in PROTAC (proteolysis targeting chimera) technology and targeted protein degradation strategies. The compound's ability to serve as a linker in bifunctional molecules makes it particularly promising for these cutting-edge therapeutic approaches, with preliminary results showing encouraging selectivity profiles in cellular models.